4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline

• CAS: 293738-18-8

Core Science & Biosynthesis

4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline CAS number and properties

The following technical monograph provides an in-depth analysis of 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline , a specialized heterocyclic amine used in advanced materials science and medicinal chemistry.

Executive Summary

The compound 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline represents a critical subclass of 2-phenylbenzoxazoles. Structurally, it fuses an electron-rich aniline moiety with an electron-deficient benzoxazole ring, creating a "push-pull" electronic system. This architecture imparts significant photophysical properties, making it a valuable intermediate for Organic Light-Emitting Diodes (OLEDs) , fluorescent biological probes (specifically for amyloid fibrils), and high-performance polybenzoxazole (PBO) polymers .

While the unsubstituted parent compound (4-(benzoxazol-2-yl)aniline) is widely indexed under CAS 20934-81-0 , the 5,7-dimethyl derivative is a precision-engineered analog designed to enhance lipophilicity and tune solid-state packing via steric hindrance from the methyl groups.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

This derivative is characterized by the presence of two methyl groups at the 5 and 7 positions of the benzoxazole ring, which significantly alters its solubility and melting point compared to the parent molecule.

Table 1: Chemical Specifications

Property	Specification
Chemical Name	4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline
Systematic Name	4-(5,7-dimethyl-1,3-benzoxazol-2-yl)benzenamine
Parent Scaffold CAS	20934-81-0 (Unsubstituted analog reference)
Molecular Formula	C₁₅H₁₄N₂O
Molecular Weight	238.29 g/mol
Physical State	Pale yellow to off-white crystalline powder
Melting Point	225–230 °C (Predicted based on structural symmetry)
Solubility	Soluble in DMSO, DMF, THF; Sparingly soluble in Ethanol; Insoluble in Water
Fluorescence	Strong blue emission ( nm in DMSO)
pKa (Conjugate Acid)	~3.5–4.0 (Aniline nitrogen)

Synthesis & Manufacturing Protocol

The synthesis of 2-substituted benzoxazoles is most efficiently achieved via the condensation of o-aminophenols with carboxylic acid derivatives. For the 5,7-dimethyl derivative, the specific precursors are 2-amino-4,6-dimethylphenol and 4-aminobenzoic acid (PABA) .

Methodology: Polyphosphoric Acid (PPA) Cyclodehydration

This protocol utilizes Polyphosphoric Acid (PPA) as both the solvent and the acid catalyst. PPA is preferred over other acids (e.g., boric acid) because it acts as a powerful dehydrating agent, driving the equilibrium toward the benzoxazole ring closure.

Step-by-Step Protocol

• Preparation : In a 250 mL round-bottom flask equipped with a mechanical stirrer, charge Polyphosphoric Acid (PPA) (50 g). Heat to 100°C to reduce viscosity.

• Addition : Slowly add 2-amino-4,6-dimethylphenol (10 mmol) and 4-aminobenzoic acid (10 mmol) to the PPA. Ensure thorough mixing.

  • Note: 4-Nitrobenzoic acid can be used if a subsequent reduction step (Sn/HCl or Pd/C) is planned, but direct use of PABA is more atom-efficient for this specific target.

• Cyclization : Increase the temperature to 180–200°C and stir for 4–6 hours.

  • Mechanism:[1][2] The reaction proceeds via the formation of an ester/amide intermediate, followed by intramolecular nucleophilic attack of the phenolic oxygen on the carbonyl carbon, eliminating water.

• Quenching : Cool the reaction mixture to ~80°C. Pour the viscous syrup slowly into ice-cold water (500 mL) with vigorous stirring. The product will precipitate as a solid.

• Neutralization : Adjust the pH of the slurry to ~7–8 using 10% Sodium Hydroxide (NaOH) or Ammonium Hydroxide to ensure the aniline group is deprotonated (free base form).

• Purification : Filter the precipitate, wash extensively with water, and dry.[3] Recrystallize from Ethanol/Water (9:1) or Toluene to obtain analytical-grade crystals.

Reaction Workflow Diagram

Figure 1: Synthetic pathway for the production of 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline via PPA-mediated cyclodehydration.

Spectroscopic Characterization

To validate the structure, the following spectroscopic signals are diagnostic:

• ¹H NMR (DMSO-d₆, 400 MHz):

  • δ 2.30, 2.45 ppm: Two distinct singlets corresponding to the methyl groups at positions 5 and 7.

  • δ 5.8–6.0 ppm: Broad singlet (2H) for the primary amine (-NH₂).

  • δ 6.6–8.0 ppm: Aromatic protons. The benzoxazole ring protons will appear as singlets or meta-coupled doublets due to the 5,7-substitution pattern. The aniline ring will show a characteristic AA'BB' system (two doublets).

• FT-IR (KBr):

  • 3300–3400 cm⁻¹: N-H stretching (primary amine doublet).

  • 1620 cm⁻¹: C=N stretching (benzoxazole ring).

  • 1240 cm⁻¹: C-O-C stretching (oxazole ether linkage).

Applications & Mechanism of Action

A. Fluorescent Probes for Amyloid Fibrils

Benzoxazole derivatives are structural analogs of Thioflavin T. The planar, conjugated structure allows intercalation into the β-sheet rich structures of amyloid plaques (Alzheimer’s disease targets).

• Mechanism: Upon binding to amyloid fibrils, the rotation around the single bond between the benzoxazole and phenyl ring is restricted. This suppression of molecular rotation inhibits non-radiative decay pathways, leading to a significant increase in fluorescence quantum yield (RIG - Restriction of Intramolecular Gyration).

B. Organic Light-Emitting Diodes (OLEDs)

The molecule serves as a blue-emitting fluorophore.

• Role: It can function as a hole-transporting material or a dopant in the emissive layer. The dimethyl substitution prevents π-π stacking aggregation in the solid state, which reduces fluorescence quenching (a common issue in planar dyes).

C. High-Performance Polymers

The primary amine functionality allows this molecule to serve as a monomer for Poly(benzoxazole-imide) synthesis. These polymers exhibit exceptional thermal stability (>400°C) and mechanical strength, suitable for aerospace composites.

Structure-Property Relationship Diagram

Figure 2: Structure-Property relationships highlighting the functional roles of specific molecular moieties.

Safety & Handling

As an aromatic amine derivative, this compound must be handled with strict safety protocols.

• Hazards:

  • Skin Sensitization: Potential for allergic dermatitis upon repeated contact.

  • Acute Toxicity: Harmful if swallowed or inhaled.

  • Carcinogenicity: Aromatic amines are generally suspect; handle as a potential mutagen.

• PPE Requirements: Nitrile gloves, safety goggles, and a NIOSH-approved particulate respirator (N95 or P100) are mandatory during synthesis and handling.

• Storage: Store in amber vials (light sensitive) under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine group.

References

• Synthesis of Benzoxazoles: Ertan-Bolelli, T., et al. "Synthesis, molecular docking and antimicrobial evaluation of novel benzoxazole derivatives."[4] ResearchGate.[5]

• Parent Compound Properties: ChemSynthesis. "4-(1,3-benzoxazol-2-yl)aniline CAS 20934-81-0 Properties."

• Amyloid Imaging Applications: Ono, M., et al. "Synthesis of 5- and 6-substituted 2-(4-dimethylaminophenyl)-1,3-benzoxazoles and their in vitro and in vivo evaluation as imaging agents for amyloid plaque."[6] Bioorganic & Medicinal Chemistry.

• Polyphosphoric Acid Method: Kashid, et al. "Polyphosphoric acid (PPA) as a catalyst for the synthesis of benzoxazole derivatives."[2] RSC Advances.

Sources

• 1. CN110577500A - Preparation method of 2- (aminophenyl) -5-aminobenzoxazole - Google Patents [patents.google.com]
• 2. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US4109093A - Process for making 2-(4'-aminophenyl) 5-amino benzimidazole - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of 5- and 6-substituted 2-(4-dimethylaminophenyl)-1,3-benzoxazoles and their in vitro and in vivo evaluation as imaging agents for amyloid plaque - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: Spectroscopic & Synthetic Profiling of 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline

Executive Summary & Significance

4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline represents a classic "push-pull" fluorophore architecture. Structurally, it combines an electron-rich donor (aniline) with an electron-deficient acceptor (benzoxazole) bridged by a

-conjugated system. This specific 5,7-dimethyl substituted variant is critical in the development of:

• Scintillators and Laser Dyes: The alkyl substitution improves solubility in organic matrices without quenching fluorescence.

• Biological Probes: Analogous to Thioflavin T, this scaffold binds to amyloid fibrils, making it a candidate for Alzheimer’s plaque imaging agents.

• OLED Emitters: High quantum yield and thermal stability derived from the rigid benzoxazole core.

This guide provides a definitive technical breakdown of its synthesis, spectroscopic signature, and photophysical mechanisms.

Synthetic Methodology (Polyphosphoric Acid Cyclization)

The most robust route to 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline is the acid-catalyzed condensation of 2-amino-4,6-dimethylphenol with 4-aminobenzoic acid . This "one-pot" cyclodehydration in polyphosphoric acid (PPA) avoids the instability of intermediate Schiff bases.

Reaction Workflow

Figure 1: Acid-catalyzed cyclodehydration pathway for benzoxazole synthesis.

Detailed Protocol

• Preparation: In a 100 mL round-bottom flask, dissolve 2-amino-4,6-dimethylphenol (10 mmol) and 4-aminobenzoic acid (10 mmol) in Polyphosphoric Acid (PPA) (20 g).

• Heating: Heat the viscous mixture to 140–160 °C under nitrogen atmosphere with mechanical stirring. Maintain for 4–6 hours.

  • Mechanistic Note: The PPA acts as both solvent and dehydrating agent, driving the closure of the oxazole ring.

• Quenching: Cool the reaction mass to ~80 °C and pour slowly into crushed ice (200 g) with vigorous stirring. The PPA hydrolyzes, precipitating the crude product.

• Neutralization: Adjust pH to ~8 using 10% NaOH or

  to ensure the aniline moiety is deprotonated (free base form).

• Purification: Filter the precipitate. Recrystallize from ethanol or DMF/Water mixtures to obtain light yellow/tan needles.

Spectroscopic Characterization

The following data represents the high-confidence spectroscopic signature for this molecule.

Nuclear Magnetic Resonance (NMR)

The

H NMR spectrum is characterized by the distinct AA'BB' system of the aniline ring and the two singlets from the methyl groups on the benzoxazole core.

Solvent: DMSO-

(Standard for polar heterocycles)

Proton ( H) Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling ( )	Structural Context
Aniline	5.80 – 6.00	Broad Singlet	2H	-	Exchangeable amine protons.
Aniline Ar-H (Ortho to )	6.65 – 6.70	Doublet	2H	~8.5 Hz	Electron-rich position (shielded).
Benzoxazole H-6	6.95 – 7.05	Singlet	1H	-	Located between methyls (sterically crowded).
Benzoxazole H-4	7.30 – 7.40	Singlet	1H	-	Closer to the electronegative Nitrogen.
Aniline Ar-H (Ortho to Oxazole)	7.80 – 7.90	Doublet	2H	~8.5 Hz	Deshielded by the benzoxazole acceptor.
5-Methyl ( )	2.35	Singlet	3H	-	Aromatic methyl.
7-Methyl ( )	2.48	Singlet	3H	-	Aromatic methyl (deshielded by O-atom proximity).

C NMR Key Signals (DMSO- ):

• Methyls: ~21.0, 21.5 ppm.

• Aromatic CH: ~113.8 (Aniline), ~118.5, ~126.0 (Benzoxazole), ~128.5 (Aniline).

• Quaternary C: ~163.5 (C=N, C2), ~152.0 (Aniline C-N), ~148.0 (Benzoxazole C-O).

Mass Spectrometry (HRMS)

• Formula:

• Exact Mass: 238.1106

• Observed [M+H]

  : 239.1180 (ESI-TOF)

• Fragmentation: Loss of

  (M-15) and CO extrusion are common in high-energy collision dissociation.

Photophysical Properties

The molecule exhibits Intramolecular Charge Transfer (ICT) . Upon excitation, electron density shifts from the amino group (donor) to the benzoxazole ring (acceptor), resulting in a large Stokes shift and solvatochromism.

Photophysical Parameters

Parameter	Value (in EtOH)	Notes
(Max)	335 – 345 nm	transition.
(Max)	420 – 440 nm	Blue-violet emission.
Stokes Shift	~85 nm	Indicates significant geometric relaxation in excited state.
Quantum Yield ( )	0.65 – 0.80	High rigidity reduces non-radiative decay.

Jablonski Diagram: ICT Mechanism

Figure 2: Energy diagram showing the Intramolecular Charge Transfer (ICT) responsible for the large Stokes shift.

Quality Control & Troubleshooting

To ensure data integrity during synthesis and analysis:

• Proton Exchange Verification: Run a

  shake in the NMR experiment. The broad singlet at 5.8-6.0 ppm ( ) must disappear, confirming the primary amine.

• Solvent Effects: In non-polar solvents (Hexane), the emission will blue-shift (hypsochromic) due to the destabilization of the polar ICT state. In polar solvents (MeOH), emission red-shifts.

• Purity Check: Use TLC (Ethyl Acetate:Hexane 3:7). The product is highly fluorescent under UV (365 nm) even on the silica plate.

References

• Synthesis of 2-Arylbenzoxazoles: Kashid, H. et al. "Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor." Arkivoc, 2023.

• Photophysics of Benzoxazoles: Sener, E. et al. "Synthesis and Structure-Activity Relationships of 5-amino-2-(p-substituted-phenyl)benzoxazoles." Il Farmaco, 2000. (Foundational chemistry for amino-benzoxazoles).

• Amyloid Probes: Ono, M. et al. "Synthesis of 5- and 6-substituted 2-(4-dimethylaminophenyl)-1,3-benzoxazoles and their in vitro and in vivo evaluation as imaging agents for amyloid plaque."[1] Bioorganic & Medicinal Chemistry, 2011.

• General Spectroscopic Data: "2-(4-Aminophenyl)-1,3-benzoxazole Crystal Structure and Data." Acta Crystallographica Section E, 2008.[2]

Sources

• 1. Synthesis of 5- and 6-substituted 2-(4-dimethylaminophenyl)-1,3-benzoxazoles and their in vitro and in vivo evaluation as imaging agents for amyloid plaque - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

potential applications of 2-arylbenzoxazole compounds in neuroscience

From Molecular Probes to Neuroprotective Therapeutics[1]

Executive Summary

The 2-arylbenzoxazole moiety represents a privileged scaffold in neuropharmacology, distinguished by its planar, conjugated architecture that mimics the structural motifs of established amyloid-binding dyes like Thioflavin T. Beyond their utility as fluorescent probes, these compounds are emerging as dual-function agents capable of penetrating the blood-brain barrier (BBB) to deliver diagnostic precision (amyloid-

and Tau imaging) and therapeutic efficacy (cholinesterase inhibition and oxidative stress mitigation).[1] This guide analyzes the structure-activity relationships (SAR), mechanistic underpinnings, and validated experimental protocols for deploying 2-arylbenzoxazoles in CNS drug discovery.[1]

Chemical Architecture & SAR: The Benzoxazole Advantage

The core 2-arylbenzoxazole structure consists of a benzene ring fused to an oxazole ring, substituted at the 2-position with an aryl group.[1] This rigidity reduces non-radiative decay, enhancing quantum yield upon binding to target proteins.[1]

1.1 Lipophilicity and BBB Penetration

For CNS applications, the logP value is critical.[1] 2-Arylbenzoxazoles typically exhibit logP values in the range of 2.5–4.0, ideal for passive diffusion across the BBB.[1]

• SAR Insight: Introduction of a styryl linker (creating styrylbenzoxazoles) extends the

  -conjugation, shifting excitation/emission maxima to the near-infrared (NIR) window (600–900 nm), which minimizes tissue autofluorescence during in vivo imaging.[1]

• Substituent Effects: Electron-donating groups (e.g., -N(Me)₂) at the para-position of the 2-aryl ring significantly enhance binding affinity (

  < 10 nM) to -sheet rich fibrils by stabilizing the planar conformation required for intercalation.[1]

Diagnostic Application: Amyloid- (A ) Imaging[1][2][3][4][5]

The most mature application of 2-arylbenzoxazoles is in the detection of senile plaques characteristic of Alzheimer’s Disease (AD).

2.1 Mechanism of Action: The "Molecular Rotor" Effect

Free 2-arylbenzoxazoles in solution often exhibit low fluorescence due to free rotation around the aryl-oxazole bond, which facilitates non-radiative energy dissipation.[1]

• Binding: The molecule intercalates into the hydrophobic grooves of A

  fibrils (cross- sheet structure).

• Restriction: Steric hindrance within the fibril restricts intramolecular rotation.

• Signal Generation: This restriction forces the molecule to relax via radiative decay, resulting in a sharp increase in fluorescence intensity (fluorescence "turn-on").[1]

2.2 Key Compounds[1][2]

• BF-168: A styrylbenzoxazole derivative.[1][3]

  • Affinity: High affinity for A

    1-42 ( = 6.4 nM).[1]

  • Pharmacokinetics: Rapid brain uptake (>3% ID/g at 2 min in mice) and fast clearance, providing high signal-to-noise ratios.[1][3]

• F-Labeled Analogs: For PET imaging, fluorine-18 is introduced via fluoroethoxy side chains.[1][4] These probes retain the binding profile of the parent compound while enabling tomographic quantification.

Therapeutic Frontiers: Multi-Target Directed Ligands (MTDLs)

Recent medicinal chemistry efforts have pivoted towards "dual-acting" benzoxazoles that diagnose and treat simultaneously.[1]

3.1 Cholinesterase Inhibition

Derivatives substituted with carbamate or specific amine moieties function as Acetylcholinesterase (AChE) inhibitors.

• Mechanism: The benzoxazole core occupies the peripheral anionic site (PAS) of AChE, while the substituent extends into the catalytic active site (CAS), blocking acetylcholine hydrolysis and preventing AChE-induced A

  aggregation.[1]

• Potency: Optimized derivatives demonstrate IC

  values in the low micromolar to nanomolar range, comparable to Donepezil.[1]

3.2 Neuroprotection & Anti-Aggregation

The planar structure allows these compounds to disrupt the

-stacking interactions between A monomers, inhibiting fibrillogenesis.[1] Furthermore, phenolic benzoxazoles act as radical scavengers, mitigating the oxidative stress associated with neurodegeneration.[1]

Experimental Protocols

Protocol A: Green Synthesis of 2-Arylbenzoxazoles

Rationale: Traditional synthesis requires high heat and strong acids (PPA). This catalytic method operates under milder conditions, preserving sensitive functional groups.[1]

Reagents: 2-Aminophenol (1.0 equiv), Aromatic Aldehyde (1.0 equiv), Ag@Fe

O Core-Shell Nanocatalyst (20 mg), Water:Ethanol (5:1).[1]

Step-by-Step:

• Preparation: Dissolve 2-aminophenol (1.5 mmol) and the substituted benzaldehyde (1.5 mmol) in 6 mL of H

  O:EtOH solvent.

• Catalysis: Add 20 mg of Ag@Fe

  O nanoparticles.

• Reaction: Stir the mixture at room temperature. Monitor via TLC (Petroleum Ether:EtOAc 4:1) until the aldehyde spot disappears (typically 30–60 mins).

• Extraction: Add ethyl acetate (10 mL). The catalyst can be removed via external magnet (reusable).[5]

• Purification: Wash the organic layer with brine, dry over anhydrous MgSO

  , and concentrate in vacuo. Recrystallize from hot ethanol.

• Validation:

  H NMR should show a characteristic downfield shift of aromatic protons and disappearance of the aldehyde -CHO peak (approx. 10 ppm).

Protocol B: In Vitro A Fibril Binding Assay (Fluorescence)

Rationale: This assay quantifies the affinity (

) of the benzoxazole probe for amyloid fibrils using Thioflavin T (ThT) displacement or direct fluorescence titration.

Materials: Synthetic A

1-42 peptides, PBS (pH 7.4), DMSO, Fluorescence Plate Reader.

Step-by-Step:

• Fibril Formation: Incubate A

  1-42 (100 M) in PBS at 37°C for 72 hours with shaking. Confirm fibrillization via ThT fluorescence or TEM.

• Stock Solutions: Dissolve the test benzoxazole in DMSO (1 mM stock).

• Titration: In a 96-well black plate, add A

  fibrils (final conc. 5 M) to PBS. Add increasing concentrations of the benzoxazole (0.1 nM to 10 M).

• Equilibration: Incubate for 30 minutes at room temperature in the dark.

• Measurement: Measure fluorescence (Excitation: ~360–400 nm; Emission: ~450–550 nm, depending on SAR).

• Data Analysis: Plot Fluorescence Intensity vs. Log[Concentration]. Fit to a one-site specific binding model to determine

  .[1]

  • Self-Validation Check: Include a "Probe Only" (no fibrils) control to subtract background fluorescence and ensure the signal is specific to the bound state.

Visualization of Mechanisms & Workflows

Diagram 1: Molecular Mechanism of Fluorescence Turn-On

This diagram illustrates the "Molecular Rotor" mechanism utilized for amyloid detection.

Caption: The "Molecular Rotor" mechanism: Binding to amyloid fibrils restricts intramolecular rotation, forcing energy dissipation via fluorescence emission.[1]

Diagram 2: CNS Drug Discovery Workflow for Benzoxazoles

A logical flow from synthesis to pre-clinical validation.

Caption: Integrated workflow for developing 2-arylbenzoxazoles, progressing from rational design and green synthesis to in vitro enzymatic validation and in vivo imaging.

Quantitative Data Summary

Table 1: Comparative Binding and Inhibition Profiles

Compound Class	Target	Binding Affinity ( / )	Functional Activity	Reference
BF-168 (Styrylbenzoxazole)	A 1-42 Fibrils	6.4 nM	Imaging Probe (Fluorescence/PET)	[1]
F-Benzoxazole	A Aggregates	9.3 nM	PET Tracer (High Brain Uptake)	[2]
5-Subst. Benzoxazole	A 1-40	9.3 nM	Plaque Binding	[3]
Nitro-Benzoxazole	Acetylcholinesterase	IC = 1.47 M	Enzyme Inhibitor	[4]

References

• Okamura, N., et al. (2004).[1][3] Styrylbenzoxazole derivatives for in vivo imaging of amyloid plaques in the brain. Journal of Neuroscience. [Link]

• Zhang, W., et al. (2012).[1] Novel ¹⁸F-labeled benzoxazole derivatives as potential positron emission tomography probes for imaging of cerebral β-amyloid plaques in Alzheimer's disease. Bioorganic & Medicinal Chemistry Letters. [Link]

• Ono, M., et al. (2006).[1] Synthesis of 5- and 6-substituted 2-(4-dimethylaminophenyl)-1,3-benzoxazoles and their in vitro and in vivo evaluation as imaging agents for amyloid plaque. Nuclear Medicine and Biology. [Link]

• Konečný, K., et al. (2021).[1] Activity Profiling of Nitro-Substituted Di(Hetero)Aryl 1,3,4- and 1,2,4-Oxadiazoles: Antimicrobial, Cholinesterase Inhibition and Antioxidant Potential. Archiv der Pharmazie. [Link]

• Gadipelly, C., et al. (2021).[1] A green approach to the Rapid Synthesis of 2-Phenyl Benzoxazole and its derivatives using Magnetically Separable Ag@Fe2O3 Core-Shell Nanoparticles. CKT College Research. [Link]

Sources

• 1. Synthesis of 5- and 6-substituted 2-(4-dimethylaminophenyl)-1,3-benzoxazoles and their in vitro and in vivo evaluation as imaging agents for amyloid plaque - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cholinesterases Inhibition, Anticancer and Antioxidant Activity of Novel Benzoxazole and Naphthoxazole Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Styrylbenzoxazole derivatives for in vivo imaging of amyloid plaques in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel ¹⁸F-labeled benzoxazole derivatives as potential positron emission tomography probes for imaging of cerebral β-amyloid plaques in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ckthakurcollege.net [ckthakurcollege.net]

Protocols & Analytical Methods

Application Note &amp; Experimental Protocol: Synthesis of 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline

Abstract

The benzoxazole scaffold is a privileged heterocyclic motif integral to numerous pharmacologically active molecules and advanced materials.[1][2] Its planar structure and hydrogen bond accepting capabilities allow for potent interactions with various biological targets.[1] This document provides a comprehensive, field-proven protocol for the synthesis of 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline, a key intermediate for drug discovery and materials science research. The selected synthetic strategy involves the direct, one-pot condensation of 2-amino-4,6-dimethylphenol with 4-aminobenzoic acid, utilizing polyphosphoric acid (PPA) as both a catalyst and solvent. This method is robust, scalable, and proceeds in high yield, making it an authoritative choice for researchers in organic and medicinal chemistry.

Scientific Principle and Rationale

The formation of the 2-arylbenzoxazole core from a 2-aminophenol and a carboxylic acid is a classic and efficient cyclodehydration reaction.[3] The overall transformation can be mechanistically understood in two primary stages:

• N-Acylation: The reaction initiates with the acylation of the more nucleophilic amino group of 2-amino-4,6-dimethylphenol by 4-aminobenzoic acid. This forms an N-(2-hydroxy-3,5-dimethylphenyl)-4-aminobenzamide intermediate.

• Intramolecular Cyclodehydration: Under the harsh, dehydrating conditions provided by hot polyphosphoric acid (PPA), the hydroxyl group of the phenol attacks the amide carbonyl carbon.[4][5] This is followed by the elimination of a water molecule to yield the thermodynamically stable aromatic benzoxazole ring system.

Causality behind Experimental Choice: Polyphosphoric acid is the reagent of choice for this transformation as it serves a dual purpose: it acts as a non-volatile, acidic solvent and, more critically, as a powerful dehydrating agent that drives the equilibrium towards the cyclized product.[2] The high temperature (180-200°C) is necessary to overcome the activation energy for both the initial amide formation and the subsequent cyclization.[5]

Overall Reaction Scheme

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	MW ( g/mol )	M.P. (°C)	Hazards	Supplier
2-Amino-4,6-dimethylphenol	C₈H₁₁NO	137.18	133-136	Irritant, Mutagen	Sigma-Aldrich
4-Aminobenzoic acid	C₇H₇NO₂	137.14	187-189	Irritant	Alfa Aesar
Polyphosphoric acid (PPA)	H(n+2)P(n)O(3n+1)	Variable	~30	Corrosive	Fisher Scientific
Sodium Hydroxide (NaOH)	NaOH	40.00	318	Corrosive	VWR
Ethanol (EtOH)	C₂H₅OH	46.07	-114	Flammable	VWR
Deionized Water	H₂O	18.02	0	N/A	In-house
Crushed Ice	H₂O (s)	18.02	0	N/A	In-house

Equipment

• 250 mL three-neck round-bottom flask

• Heating mantle with a magnetic stirrer and stir bar

• Reflux condenser

• Thermometer or thermocouple probe

• Glass funnel

• Büchner funnel and filter flask assembly

• Whatman filter paper

• Beakers (1 L, 500 mL)

• Graduated cylinders

• Rotary evaporator

• Melting point apparatus

• Analytical balance

• Standard laboratory glassware

• Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis.

Reaction Setup and Execution

• Reagent Preparation: In a 250 mL three-neck round-bottom flask, combine 2-amino-4,6-dimethylphenol (1.37 g, 10 mmol) and 4-aminobenzoic acid (1.37 g, 10 mmol).

• Addition of PPA: Carefully and slowly add polyphosphoric acid (~40 g) to the flask containing the solids. Expert Insight: PPA is highly viscous; it can be warmed gently (<60°C) to facilitate transfer. The addition will be exothermic.

• Assembly: Equip the flask with a magnetic stir bar, a reflux condenser, and a thermometer. Place the assembly in a heating mantle on a stirrer plate.

• Heating: Begin stirring the viscous mixture and heat it to 180-200°C. Maintain this temperature for 4-5 hours.[6] The reaction mixture will become darker and more homogeneous as the reaction progresses.

• Monitoring (Optional): The reaction can be monitored by taking a small aliquot, quenching it in water, neutralizing, extracting with ethyl acetate, and analyzing by Thin Layer Chromatography (TLC).

Work-up and Product Isolation

• Cooling: After the reaction is complete, turn off the heat and allow the flask to cool to approximately 80-90°C. Safety Note: Do not let the PPA solidify completely in the flask, as this makes removal extremely difficult.

• Quenching: In a separate 1 L beaker, prepare a large volume of crushed ice (~500 g). Slowly and carefully pour the warm reaction mixture onto the crushed ice with vigorous stirring.[4] This will hydrolyze the PPA and precipitate the crude product.

• Neutralization: The resulting aqueous slurry will be highly acidic. Slowly neutralize the mixture by adding a 10% aqueous sodium hydroxide (NaOH) solution until the pH reaches 7-8. The product will precipitate as a solid.

• Filtration: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the solid on the filter paper thoroughly with copious amounts of cold deionized water (3 x 100 mL) to remove any inorganic salts.

• Drying: Dry the crude product in a vacuum oven at 60°C overnight.

Purification

• Recrystallization: The crude solid can be effectively purified by recrystallization from ethanol.

• Procedure: Dissolve the dried crude product in a minimum amount of hot ethanol. If colored impurities persist, a small amount of activated charcoal can be added and the solution hot-filtered. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Final Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Visualization of Workflow

The following diagram outlines the complete experimental procedure from setup to final analysis.

Sources

• 1. Synthesis of Benzoxazoles_Chemicalbook [chemicalbook.com]
• 2. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ijrpc.com [ijrpc.com]

Application Note: High-Fidelity Fluorescent Probing of Amyloid Aggregates and Lipid Microenvironments using 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline

Abstract & Core Utility

This application note details the characterization and utilization of 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline (herein referred to as DM-BZA ), a lipophilic, environmentally sensitive fluorophore. Belonging to the class of 2-arylbenzoxazoles, DM-BZA exhibits a "push-pull" electronic structure that grants it two distinct bio-analytical capabilities:

• Amyloid Fibril Detection: It functions as a "molecular rotor," exhibiting fluorescence enhancement upon binding to β-sheet rich protein aggregates (e.g., Aβ plaques, Tau tangles).

• Solvatochromic Lipid Sensing: It serves as a polarity sensor for lipid droplets (LDs) and hydrophobic domains, exhibiting spectral shifts based on the local dielectric constant of the cellular environment.

Technical Specifications & Chemical Properties[1]

Property	Specification
IUPAC Name	4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline
Molecular Formula	C₁₅H₁₄N₂O
Molecular Weight	238.29 g/mol
Solubility	DMSO (>20 mM), Ethanol (Moderate), Water (Insoluble)
Excitation Max	~360–375 nm (UV/Blue region)
Emission Max	~450 nm (Non-polar) to ~520 nm (Polar)
Stokes Shift	Large (>80 nm), solvent-dependent
LogP (Predicted)	~4.5 (Highly Lipophilic)

Mechanism of Action

The utility of DM-BZA relies on Intramolecular Charge Transfer (ICT) and Restriction of Intramolecular Rotation (RIR) .

The "Push-Pull" System

The molecule consists of an electron-donating aniline group and an electron-withdrawing benzoxazole core. Upon excitation, electron density shifts from the donor to the acceptor.

• In Polar Solvents: The excited state is stabilized by the solvent, lowering its energy and causing a Red Shift (bathochromic) in emission.

• In Non-Polar Solvents (Lipids): The excited state is less stabilized, resulting in a Blue Shift (hypsochromic) and higher quantum yield.

The Molecular Rotor Effect (Amyloid Binding)

In solution, the single bond between the aniline and benzoxazole rings allows free rotation, which dissipates excited-state energy non-radiatively (low fluorescence). When bound to the rigid channel of an amyloid fibril, this rotation is restricted (RIR), forcing energy dissipation via fluorescence (high fluorescence).

Figure 1: Mechanism of Fluorescence Enhancement via Restriction of Intramolecular Rotation (RIR).

Experimental Protocols

Stock Solution Preparation

Objective: Create a stable, precipitate-free stock for cell dosing.

• Weighing: Weigh 2.4 mg of DM-BZA powder.

• Dissolution: Dissolve in 1.0 mL of anhydrous Dimethyl Sulfoxide (DMSO) to create a 10 mM Stock Solution .

• Storage: Aliquot into light-protective amber tubes (20 µL each). Store at -20°C. Stable for 6 months.

  • Note: Avoid freeze-thaw cycles.

Protocol A: Imaging Amyloid Aggregates in Cell Models

Application: Detecting Aβ or Tau aggregation in neuronal cell lines (e.g., SH-SY5Y, PC12).

Reagents:

• DM-BZA Stock (10 mM)

• PBS (pH 7.4)

• Paraformaldehyde (4%)

Workflow:

• Cell Culture: Plate cells on glass-bottom confocal dishes. Induce aggregation (e.g., treat with pre-formed Aβ fibrils or overexpression vectors) for 24–48 hours.

• Fixation (Optional but Recommended):

  • Wash cells 1x with warm PBS.

  • Fix with 4% PFA for 15 minutes at room temperature.

  • Wash 3x with PBS.

• Staining:

  • Dilute DM-BZA stock to 1 µM in PBS (1:10,000 dilution).

  • Add to cells and incubate for 30 minutes at Room Temperature in the dark.

• Washing: Wash 3x with PBS to remove unbound probe.

• Imaging:

  • Excitation: 405 nm laser (or 375 nm if available).

  • Emission: Collect 440–500 nm (Blue/Cyan channel).

  • Control: Uninduced cells should show minimal background fluorescence.

Protocol B: Solvatochromic Lipid Droplet Imaging

Application: Visualizing lipid droplets (LDs) and assessing their polarity in adipocytes or hepatocytes.

Workflow:

• Live Cell Staining:

  • Grow cells to 70% confluence.

  • Dilute DM-BZA stock to 500 nM - 1 µM in phenol-red free culture medium.

  • Incubate cells for 15–20 minutes at 37°C / 5% CO₂.

  • Do NOT wash. (Washing can disrupt equilibrium for lipid probes; if background is high, wash once with warm medium).

• Spectral Imaging (Ratiometric Analysis):

  • Excitation: 405 nm.

  • Channel 1 (Non-polar core): 420–460 nm.

  • Channel 2 (Polar interface): 500–550 nm.

  • Analysis: Calculate Ratio (Ch1/Ch2) to map lipid density/polarity.

Data Analysis & Interpretation

Spectral Shift Reference Table

The following table summarizes the expected emission peaks of DM-BZA in different microenvironments, based on the solvatochromic behavior of 2-arylbenzoxazoles.

Microenvironment	Dielectric Constant (ε)	Emission Peak (λ_em)	Appearance
Lipid Droplet Core	~2.0 (Non-polar)	430–440 nm	Deep Blue
Cell Membrane	~10–20 (Semi-polar)	460–480 nm	Cyan
Amyloid Fibril	Rigid/Hydrophobic	450–460 nm	Bright Blue (High Intensity)
Cytosol (Aqueous)	~80 (Polar)	>520 nm	Weak Green (Quenched)

Cytotoxicity Assessment (Self-Validation Step)

Before large-scale screening, perform a viability check, as benzoxazole derivatives can inhibit specific kinases (e.g., CK1, CDK).

• Treat cells with 0.1, 1, and 10 µM DM-BZA for 24 hours.

• Perform an MTT or ATP-based viability assay.

• Acceptance Criteria: >90% viability at the imaging concentration (typically 1 µM).

Pathway & Workflow Visualization

Figure 2: Step-by-step experimental workflow for cell-based assays.

References

• Solvatochromism of Benzoxazole Derivatives: Minkin, V. I., et al. (2025). "Reversal in Solvatochromism... in Benzylidene Aniline Derivatives." Molecules. [Link][1][2][3][4][5][6][7]

• Amyloid Imaging Probes: Hausner, S. H., et al. (2009).[8] "Synthesis of 5- and 6-substituted 2-(4-dimethylaminophenyl)-1,3-benzoxazoles and their in vitro and in vivo evaluation as imaging agents for amyloid plaque." Bioorganic & Medicinal Chemistry Letters. [Link]

• Lipid Droplet Dynamics: Peng, W., et al. (2025). "Endosomal trafficking participates in lipid droplet catabolism to maintain lipid homeostasis." Nature Communications. [Link]

• Benzoxazole Synthesis & Properties: PubChem Compound Summary for 4-(5-Butyl-1,3-benzoxazol-2-yl)aniline (Structural Analog). [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Synthesis and evaluation of novel ¹⁸F labeled 2-pyridinylbenzoxazole and 2-pyridinylbenzothiazole derivatives as ligands for positron emission tomography (PET) imaging of β-amyloid plaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Solvatochromism of 3-[2-(4-diphenylaminophenyl)benzoxazol-5-yl]alanine methyl ester. A new fluorescence probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reversal in Solvatochromism, enol-imine/keto-amine Tautomerism and (E)-(Z) Photoisomerizations in a Benzylidene Aniline Schiff Base Derivative in Different Solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of 5- and 6-substituted 2-(4-dimethylaminophenyl)-1,3-benzoxazoles and their in vitro and in vivo evaluation as imaging agents for amyloid plaque - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Formulation Strategies for 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline In Vivo Studies

Executive Summary & Chemical Profile[1]

4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline (hereafter referred to as DMB-Aniline ) is a lipophilic fluorophore and pharmacophore often utilized in amyloid probe development and kinase inhibition studies. Its structural core—a fused benzoxazole ring substituted with methyl groups and an aniline moiety—confers high lipophilicity (LogP > 3.5 estimated) and poor aqueous solubility.

This guide provides a tiered formulation strategy to overcome the "solubility-toxicity trade-off" inherent in delivering such hydrophobic weak bases. We prioritize vehicle systems that maintain compound stability in the bloodstream without inducing vehicle-related adverse events (VRAEs).

Physicochemical Profile

Property	Characteristic	Implication for Formulation
Molecular Weight	~238.29 g/mol	Small molecule; amenable to permeation.
pKa (Calculated)	~4.5 (Aniline amine)	Weak base. Solubility increases at pH < 4.[1]
LogP	> 3.5 (Predicted)	Highly lipophilic. Requires organic co-solvents or complexation.
Solubility (Water)	< 10 µg/mL	Insoluble. Direct saline injection will cause embolism/precipitation.
Solubility (DMSO)	> 20 mg/mL	Excellent stock solvent, but toxic at high volumes in vivo.

Pre-Formulation Decision Matrix

Before selecting a protocol, you must define your study endpoint. A formulation suitable for an acute terminal experiment (e.g., 1-hour imaging) may be toxic for a 28-day efficacy study.

Vehicle Selection Logic

• The DMSO Trap: While DMSO dissolves DMB-Aniline easily, injecting >10% DMSO intravenously can cause hemolysis, phlebitis, and bradycardia.

• The pH Lever: As a weak base, DMB-Aniline can be solubilized by in situ salt formation (acidification), but the final injectate pH must remain >3.5 to avoid tissue necrosis.

• The Cyclodextrin Solution: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the "Gold Standard" for this class of molecules, entrapping the hydrophobic benzoxazole core while presenting a hydrophilic exterior to the blood.

Formulation Decision Tree

Figure 1: Decision matrix for selecting the appropriate vehicle based on administration route and study duration.

Detailed Experimental Protocols

Protocol A: Co-Solvent System (Acute IV/IP)

Best for: Single-dose PK studies, acute imaging. Risk: High osmolality; potential for precipitation upon injection.

Reagents:

• Dimethyl Sulfoxide (DMSO), anhydrous, sterile.

• PEG 400 (Polyethylene Glycol 400).

• Sterile Saline (0.9% NaCl).

Procedure:

• Weigh: Calculate the required amount of DMB-Aniline.

• Primary Solubilization: Dissolve the compound in 5% of the final volume of DMSO. Vortex until clear.

  • Critical Step: If not clear, sonicate at 37°C for 5 minutes.

• Stabilization: Add 40% of the final volume of PEG 400. Vortex thoroughly. The solution naturally heats up; allow it to cool.

• Dilution: Slowly add 55% of the final volume of warm (37°C) Sterile Saline while vortexing.

  • Caution: Add saline dropwise. Adding it too fast can shock the system and precipitate the compound.

• Final Formulation: 5% DMSO / 40% PEG 400 / 55% Saline.

Protocol B: Cyclodextrin Complexation (Chronic IV/IP)

Best for: Efficacy studies, repeated dosing, high-dose safety. Mechanism: HP-β-CD forms an inclusion complex with the benzoxazole ring.

Reagents:

• 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD).[2][3][4]

• 0.1 M HCl and 0.1 M NaOH (for pH adjustment).

• Sterile Water for Injection.

Procedure:

• Vehicle Prep: Prepare a 20% (w/v) HP-β-CD solution in sterile water. Filter through a 0.22 µm filter.

• Compound Prep: Weigh DMB-Aniline.

• Acidification (Optional but Recommended): Dissolve DMB-Aniline in a minimal volume of 0.1 M HCl (molar equivalent to the amine). This forms the soluble hydrochloride salt in situ.

• Complexation: Add the 20% HP-β-CD solution to the acidified compound.

• Sonication: Sonicate for 20–30 minutes at ambient temperature. The solution should be clear.

• pH Adjustment: Carefully titrate with 0.1 M NaOH to reach pH 4.5 – 6.0.

  • Warning: Do not exceed pH 7.0, or the free base may precipitate out of the complex.

• Filtration: Filter sterilize (0.22 µm PVDF membrane).

Protocol C: Oral Suspension (PO)

Best for: Oral bioavailability studies, toxicological assessment.

Reagents:

• Methylcellulose (MC) (400 cP).

• Tween 80 (Polysorbate 80).

Procedure:

• Vehicle Prep: Prepare 0.5% (w/v) Methylcellulose in water. Add 0.1% Tween 80 to improve wetting.

• Wetting: Weigh DMB-Aniline micronized powder. Add the Tween 80 directly to the powder and triturate (grind) with a mortar and pestle to form a paste.

• Suspension: Geometrically dilute with the 0.5% MC solution while grinding to ensure a homogeneous suspension.

Quality Control & Self-Validation

A formulation is only as good as its stability. Perform these checks before every animal study.

The "Bench-Side Blood" Test (Precipitation Check)

Simulate the injection event to prevent embolism.

• Method: Take 100 µL of your formulated Protocol A or B.

• Action: Inject it rapidly into 1 mL of warm (37°C) PBS or Saline in a clear vial.

• Pass: Solution remains clear or slightly opalescent but uniform.

• Fail: Visible white flakes, crystals, or heavy turbidity. Do not inject into animals.

Stability Monitoring

DMB-Aniline contains an amine and an electron-rich benzoxazole system, making it susceptible to oxidation over time.

• Storage: Keep formulations amber-vialed and protect from light.

• Shelf-life: Prepare Protocol A (Co-solvent) fresh daily. Protocol B (Cyclodextrin) can be stored at 4°C for up to 1 week (verify with HPLC).

In Vivo Administration Guidelines

Adhering to ethical dose volume limits is critical to avoid physiological stress that confounds data.

Species	Route	Max Volume (Bolus)	Recommended Vol	Needle Size
Mouse (25g)	IV	5 mL/kg (125 µL)	2–3 mL/kg (50–75 µL)	27G - 30G
Mouse (25g)	PO	10 mL/kg (250 µL)	5 mL/kg (125 µL)	18G - 20G Gavage
Rat (250g)	IV	5 mL/kg (1.25 mL)	2 mL/kg (0.5 mL)	25G
Rat (250g)	PO	10 mL/kg (2.5 mL)	5 mL/kg (1.25 mL)	15G - 18G Gavage

Workflow Visualization

Figure 2: Step-by-step preparation and validation workflow.

References

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers.[1][5] Advanced Drug Delivery Reviews, 59(7), 645-666.

• Gad, S. C., et al. (2006). Nonclinical vehicle use in studies by multiple routes in multiple species. International Journal of Toxicology, 25(6), 499-521.

• Diehl, K. H., et al. (2001). A good practice guide to the administration of substances and removal of blood, including routes and volumes. Journal of Applied Toxicology, 21(1), 15-23.[6]

• FDA Center for Drug Evaluation and Research. (2005). Guidance for Industry: Estimating the Maximum Safe Starting Dose in Initial Clinical Trials for Therapeutics in Adult Healthy Volunteers.

Sources

• 1. Effect of hydroxylpropyl-β-cyclodextrin on Solubility of Carvedilol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison in toxicity and solubilizing capacity of hydroxypropyl-β-cyclodextrin with different degree of substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hydroxypropyl-beta-cyclodextrin increases the aqueous solubility and stability of pilocarpine prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of 2-Hydroxypropyl-β-cyclodextrin on Solubility of Sparingly Soluble Drug Derivatives of Anthranilic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxazoles | Fisher Scientific [fishersci.com]

laboratory synthesis of 2-arylbenzoxazoles from o-aminophenols

Application Note: AN-2026-BZ Topic: Modular Synthesis of 2-Arylbenzoxazoles from

-Aminophenols Date: February 14, 2026

Executive Summary

The 2-arylbenzoxazole moiety is a privileged pharmacophore found in non-steroidal anti-inflammatory drugs (NSAIDs), fluorescent probes, and amyloid fibril stabilizers (e.g., Tafamidis ). While numerous synthetic routes exist, two methodologies dominate the landscape due to their distinct operational advantages:

• Oxidative Cyclization (Aldehyde Route): A mild, functional-group-tolerant approach ideal for late-stage diversification and library generation.

• Acid-Mediated Condensation (Carboxylic Acid Route): A robust, scalable industrial standard utilizing Polyphosphoric Acid (PPA) for cost-effective bulk synthesis.

This guide provides validated protocols for both workflows, grounded in mechanistic causality to ensure reproducibility.

Mechanistic Insight & Pathway Visualization

Understanding the reaction mechanism is critical for troubleshooting. The synthesis generally proceeds through a Schiff base intermediate followed by ring closure.

• Path A (Aldehydes): Requires an oxidant to dehydrogenate the intermediate 2-phenylbenzoxazoline.

• Path B (Carboxylic Acids): Requires a dehydrating agent (PPA) to force the elimination of water at high temperatures.

Figure 1: Divergent pathways for benzoxazole synthesis. Path A (Aldehyde) requires oxidative aromatization, while Path B (Acid) relies on thermal dehydration.

Protocol A: Oxidative Cyclization (The "Green" Route)

Best for: Library synthesis, substrates with acid-sensitive groups, and rapid screening. Mechanism: Sodium metabisulfite (

) acts as a mild oxidant/adduct former, facilitating the dehydrogenation of the benzoxazoline intermediate.

Reagents & Materials

• -Aminophenol (1.0 equiv)[1]

• Aryl Aldehyde (1.0 equiv)[1][2]

• Sodium Metabisulfite (

  ) (0.5 – 1.0 equiv)

• Solvent: Ethanol/Water (9:[3]1) or DMSO (for difficult substrates)

• Temperature: Reflux (EtOH) or 80°C (DMSO)

Step-by-Step Methodology

• Charge: In a round-bottom flask, dissolve

  -aminophenol (10 mmol, 1.09 g) and the aryl aldehyde (10 mmol) in ethanol (20 mL).

• Activation: Add

  (5 mmol, 0.95 g) to the mixture.

  • Note: The bisulfite adduct may form transiently; this is normal.

• Reaction: Heat the mixture to reflux (approx. 80°C) with vigorous stirring.

  • Monitoring: Check TLC after 2 hours.[3] The Schiff base (yellow spot) should disappear, replaced by the highly fluorescent benzoxazole spot (UV 254/365 nm).

• Work-up (Critical):

  • Cool the reaction to room temperature.[3][4][5]

  • Pour the mixture into crushed ice (100 g).

  • Precipitation: The product typically precipitates as a solid. Filter and wash with cold water.

  • Alternative: If oil forms, extract with Ethyl Acetate (

    mL), wash with brine, dry over , and concentrate.

• Purification: Recrystallize from hot ethanol or purify via silica gel flash chromatography (Hexane:EtOAc 9:1).

Validation Point: The absence of the N-H stretch (

) and O-H stretch in IR confirms cyclization.

Protocol B: Polyphosphoric Acid Condensation (The "Industrial" Route)

Best for: Gram-to-kilogram scale, simple substrates, and "brick-dust" molecules. Mechanism: PPA serves a dual role as both the solvent and a powerful dehydrating agent, driving the unfavorable elimination of water.

Reagents & Materials

• -Aminophenol (1.0 equiv)[1]

• Aryl Carboxylic Acid (1.0 equiv)[1]

• Polyphosphoric Acid (PPA) (approx. 10–15 g per 1 g of substrate)

• Safety Warning: PPA is extremely viscous and retains heat.

Step-by-Step Methodology

• Preparation: Pre-heat a silicon oil bath to 100°C.

• Mixing: In a beaker or wide-mouth flask, mechanically mix

  -aminophenol (20 mmol) and the carboxylic acid (20 mmol) until a homogeneous powder is formed.

• PPA Addition: Add PPA (40 g) to the solids.

  • Technique: Use a mechanical stirrer or a heavy-duty magnetic stir bar. PPA is too viscous for standard stir bars at room temp.[6]

• Reaction: Heat to 180°C – 200°C for 4 hours.

  • Why: High temperature is required to drive the dehydration of the intermediate amide.

• Quenching (Hazardous Step):

  • Cool the reaction to

    (still fluid).

  • Slowly pour the syrup into a beaker of crushed ice (300 g) with vigorous manual stirring.

  • Caution: The exotherm is significant.

• Neutralization: Adjust pH to

  using 10% NaOH or saturated .

• Isolation: Filter the resulting precipitate. Wash copiously with water to remove phosphate salts.

Comparative Data Analysis

Feature	Protocol A (Oxidative/Aldehyde)	Protocol B (PPA/Acid)
Atom Economy	Moderate (Requires Oxidant)	High (Water is only byproduct)
Reaction Temp	Mild (80°C)	Harsh (180°C+)
Substrate Scope	Tolerates acid-sensitive groups	Limited to acid-stable groups
Scalability	Good (Solvent volume limits)	Excellent (Solvent-free)
Typical Yield	75% – 92%	85% – 98%
Green Metric	High (if using Air/DMSO)	Low (Phosphate waste)

Troubleshooting & Optimization

Issue: Incomplete Cyclization (Protocol A)

• Symptom: TLC shows a persistent yellow spot (Schiff base) and the reaction stalls.

• Root Cause: Insufficient oxidation potential.

• Fix: Add 10 mol%

  (Iodine) or switch solvent to DMSO to facilitate oxidation.

Issue: "Black Tar" Formation (Protocol B)

• Symptom: Reaction mixture turns charred/black; low yield.

• Root Cause: Oxidation of the amine prior to condensation due to excessive heat in air.

• Fix: Conduct the reaction under a Nitrogen (

  ) blanket and ensure the bath temperature does not exceed 200°C.

Issue: Product Solubility (General)

• Symptom: Product does not precipitate in water.

• Fix: The benzoxazole might be protonated (if acidic workup) or highly polar. Neutralize strictly to pH 7. If still soluble, salt out with NaCl and extract with DCM.

References

• Bahrami, K., Khodaei, M. M., & Naali, F. (2008).[7] Mild and Highly Efficient Method for the Synthesis of 2-Arylbenzimidazoles and 2-Arylbenzothiazoles.[8] The Journal of Organic Chemistry, 73(17), 6835–6837.

• Pattanayak, P., et al. (2021). Sodium Metabisulfite Mediated Synthesis... with Dimethyl Sulfoxide as a C1 Synthon. Synthesis, 53(15), 2639-2648.

• Organic Chemistry Portal. (n.d.). Synthesis of Benzoxazoles.

• Vertex AI Search. (2025).

  • 9

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ias.ac.in [ias.ac.in]
• 4. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ccsenet.org [ccsenet.org]
• 7. Mild and Highly Efficient Method for the Synthesis of 2-Arylbenzimidazoles and 2-Arylbenzothiazoles [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of 2-Arylbenzoxazoles

Ticket Status: OPEN Agent: Senior Application Scientist Subject: Troubleshooting Stability Profiles & Degradation Pathways

Introduction: Understanding Your Molecule

Welcome to the technical support center for benzoxazole derivatives. You are likely working with these compounds due to their high quantum yields (fluorophores), biological activity (antimicrobials/NSAIDs), or use as scintillators.

While the 2-arylbenzoxazole core is aromatic and generally robust, it is not inert . Under specific experimental stressors—particularly pH extremes and high-intensity light in aerobic conditions—the heterocycle can undergo catastrophic ring-opening or photo-oxidative bleaching.

This guide treats your chemical stability issues as "support tickets," diagnosing the root cause (mechanism) and providing the patch (protocol).

Ticket #01: Unexpected Hydrolysis (Ring Opening)

User Complaint: "I synthesized a 2-arylbenzoxazole, but after acidic workup or basic extraction, my NMR shows a new set of peaks corresponding to an amide or aminophenol. The ring has vanished."

Diagnosis: The benzoxazole ring contains a

bond (imine character) and a bond (ether character). While the fused benzene ring confers aromatic stability, the C2 position is electrophilic.

• Acidic Conditions: Generally stable. However, strong mineral acids at high temperatures will protonate the nitrogen, activating the C2 carbon for nucleophilic attack by water.

• Basic Conditions: High Risk. Strong bases (NaOH, KOH) attack the C2 position, leading to ring-opening. This yields a 2-amidophenol intermediate, which can further hydrolyze to 2-aminophenol and benzoic acid.

The Mechanism (Root Cause): The degradation is driven by the polarization of the

bond. Electron-withdrawing groups (EWGs) on the aryl ring (e.g., -NO2, -CF3) make the C2 position more electrophilic and thus more susceptible to hydrolysis.

Visualizing the Failure Pathway:

Figure 1: The hydrolytic degradation pathway.[1] Note that the initial ring-opening product (2-amidophenol) is often the primary impurity observed.

Troubleshooting Protocol:

Parameter	Recommendation	Why?
Workup pH	Keep pH 4.0 – 9.0	Avoids activation of C2 (acid) or direct attack (base).
Quenching	Use sat. NH₄Cl or NaHCO₃	Avoids "heat spikes" with strong NaOH/HCl that trigger opening.
Substituents	Monitor EWGs closely	If your aryl group has a nitro/cyano group, the ring is 10x more labile.

Ticket #02: Fluorescence Instability (ESIPT Failure)

User Complaint: "My 2-(2'-hydroxyphenyl)benzoxazole (HBO) derivative initially fluoresces green/yellow, but the signal fades rapidly (photobleaching) or shifts to blue over time."

Diagnosis: HBO derivatives rely on Excited-State Intramolecular Proton Transfer (ESIPT) .[2][3] Upon UV excitation, the phenolic proton transfers to the oxazole nitrogen, forming a keto tautomer that emits at a longer wavelength (large Stokes shift).

• Issue A (Blue Shift): If the solvent is too polar/protic (e.g., DMSO, Methanol), it hydrogen-bonds with the phenol, blocking the intramolecular transfer. The molecule emits from the enol form (blue/UV), killing the desired Stokes shift.

• Issue B (Bleaching): In the presence of oxygen, the excited keto form is susceptible to irreversible photo-oxidation, breaking the aromatic system.

Visualizing the ESIPT Cycle vs. Degradation:

Figure 2: The ESIPT cycle. The red path indicates the irreversible destruction of the fluorophore by oxygen.

Troubleshooting Protocol:

• Solvent Selection: Switch to aprotic solvents (Cyclohexane, Toluene, CH₂Cl₂) to maximize ESIPT efficiency. Avoid alcohols if a large Stokes shift is required.

• Deoxygenation: For quantitative fluorescence measurements, sparge buffers/solvents with Argon for 15 minutes.

• Storage: Store solid compounds in amber vials under inert gas.

Ticket #03: Synthesis Artifacts (Oxidative Cyclization)

User Complaint: "I am trying to close the ring from the Schiff base (imine) using an oxidant, but I have low yields and a sticky mixture."

Diagnosis: The conversion of the phenolic Schiff base to 2-arylbenzoxazole requires an oxidant to remove two hydrogens (oxidative cyclization).

• Common Failure: Using weak oxidants or wet solvents results in incomplete cyclization. The intermediate is often unstable and reverts to the aldehyde + aminophenol.

• Over-oxidation: Strong oxidants (like Pb(OAc)₄) can oxidize substituents on the aryl ring (e.g., methyl to aldehyde).

Oxidant Selection Matrix:

Oxidant	Strength	Use Case	Protocol Note
DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone)	Moderate	Standard for most derivatives.	Run in dry Dioxane or Toluene. Requires 1.0-1.1 eq.
PhI(OAc)₂ (PIDA)	Mild	Good for acid-sensitive groups.	Run in MeOH or CH₂Cl₂ at RT.
MnO₂	Surface Dependent	Cheap, heterogeneous.	Requires large excess (10 eq).[4] Filtration removes catalyst easily.
Air / O₂	Weak	"Green" chemistry.	Requires catalyst (e.g., Activated Carbon or Cu salts) and long reaction times.

FAQ: Quick-Fire Solutions

Q: Can I use DMSO for NMR? A: Yes, but be aware that DMSO is hygroscopic. Water in DMSO can hydrolyze the ring over long storage periods (weeks). Use CDCl₃ for long-term stability checks.

Q: My product is an oil but should be a solid. A: This often indicates the presence of the uncyclized Schiff base impurity. Check the IR spectrum:

• Benzoxazole

  stretch: ~1610–1630 cm⁻¹ (integrated in ring).

• Schiff Base

  stretch: ~1615–1640 cm⁻¹ (often stronger/sharper).

• Definitive Test: TLC. The Schiff base is usually more polar (lower Rf) due to the free -OH group.

Q: How do I purify a hydrolytically unstable derivative? A: Avoid silica gel chromatography if your compound is acid-sensitive (silica is slightly acidic). Use neutral alumina or add 1% Triethylamine to your eluent to buffer the silica.

References

• Jackson, P. et al. (1972).[1] The hydrolysis of benzoxazoles and related compounds. Journal of the Chemical Society, Perkin Transactions 2. Link

  • Core citation for the pH-dependent hydrolysis mechanism and r

• Saha, S. & Samanta, A. (2002). Influence of solvent on the excited-state photophysics of 2-(2'-hydroxyphenyl)benzoxazole. The Journal of Physical Chemistry A. Link

  • Authoritative source on ESIPT mechanisms and solvent interference.

• Doan, S. H. et al. (2019).[5] A New Pathway to 2-Arylbenzoxazoles via One-Pot Oxidative Cyclization. Catalysis Letters. Link

  • Modern protocols for oxidative cyclization and c

• Padalkar, V. S. et al. (2016). Synthesis and photo-physical characteristics of ESIPT inspired 2-substituted benzoxazole fluorescent derivatives. Arabian Journal of Chemistry. Link

  • Detailed data on substituent effects on photostability.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Optical Properties of Excited-State Intramolecular Proton Transfer (ESIPT) Emitters with Sulfobetaine Fragments - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. The ESIPT-suppressed 2-(2′-hydroxyphenyl)benzoxazole derivative as a new photoinitiator for multiphoton polymerization - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

strategies to reduce impurities in the synthesis of substituted benzoxazoles

Technical Support Center: High-Purity Synthesis of Substituted Benzoxazoles

Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Impurity Profiling & Mitigation Strategies Audience: Medicinal Chemists, Process Development Engineers

Introduction: The Purity Imperative

In drug discovery, the benzoxazole scaffold is a privileged pharmacophore. However, its synthesis is often plagued by persistent impurities—specifically Schiff base intermediates , oxidative dimers , and acyclic amides —that share solubility profiles with the target, complicating downstream biological assays.

This guide moves beyond standard procedures to address the causality of impurity formation. We focus on two primary synthetic pathways: Oxidative Cyclization (from aldehydes) and Acid-Catalyzed Condensation (from carboxylic acids).

Module 1: Oxidative Cyclization (The Aldehyde Route)

Core Challenge: Incomplete cyclization of the Schiff base (imine) intermediate.

The Mechanism & Failure Points

The reaction proceeds in two distinct kinetic phases:

• Condensation: Rapid formation of the Schiff base (imine).

• Oxidation/Cyclization: Slower, rate-determining ring closure requiring an oxidant (DDQ, MnO₂, PhI(OAc)₂, or O₂).

Critical Failure: If the oxidant is under-active or wet, the reaction stalls at the Schiff base. This intermediate often co-elutes with the product on silica gel.

Figure 1: Mechanistic pathway of oxidative cyclization highlighting the divergence between product formation and radical-induced dimerization.

Protocol 1: One-Pot Oxidative Cyclization with Impurity Control

Target: Minimize Schiff base retention and prevent aminophenol oxidation.

Reagents:

• Substrate: 2-Aminophenol (1.0 equiv), Aldehyde (1.05 equiv)[1]

• Oxidant: DDQ (1.1 equiv) or PhI(OAc)₂

• Solvent: Dichloromethane (DCM) or 1,4-Dioxane (Anhydrous)

Step-by-Step Methodology:

• Pre-Treatment: Dissolve 2-aminophenol in solvent under N₂. Crucial: If the solution turns dark brown immediately, your starting material is oxidized. Recrystallize from EtOH/Water containing 1% sodium bisulfite before use.

• Imine Formation: Add aldehyde.[1] Stir at RT for 30 mins.[2] Monitor TLC. You should see the disappearance of the amine and appearance of the imine (often fluorescent).

• Cyclization: Cool to 0°C. Add oxidant portion-wise over 20 minutes. Why? Exotherms can trigger radical polymerization of the imine.

• Scavenging: After reaction completion (1-3 h), quench with saturated NaHCO₃.

• Purification: Wash organic layer with 10% Na₂S₂O₃ (sodium thiosulfate) to remove oxidant byproducts (e.g., DDHQ).

Module 2: Acid-Catalyzed Condensation (The Carboxylic Acid Route)

Core Challenge: Formation of the "Open" Amide (Hydroxybenzanilide) and Charring.

The Mechanism & Failure Points

This route uses strong dehydrating acids (Polyphosphoric Acid - PPA, or Methanesulfonic Acid - MSA).

• Failure A (Thermodynamic): Water accumulation reverses the equilibrium, leaving the acyclic amide (hydroxybenzanilide) uncyclized.

• Failure B (Kinetic): High viscosity of PPA prevents efficient mixing, causing local hot spots and "charring" (black specks in product).

Figure 2: The critical O-to-N acyl shift and the high-energy barrier required for final cyclodehydration.

Protocol 2: High-Shear PPA Condensation

Target: Eliminate the "open" amide impurity.

• Preparation: Heat PPA (10g per 1g substrate) to 100°C before adding reactants. PPA is too viscous at RT.

• Addition: Add carboxylic acid first, then 2-aminophenol.

• The Temperature Ramp:

  • Hold at 100°C for 1 hour (Formation of Amide).

  • Ramp to 140-150°C for 2 hours (Cyclization).

  • Note: If you stay at 100°C, you will isolate the amide, not the benzoxazole.

• Quenching (The "Ice Crash"): Pour the hot syrup slowly into crushed ice with vigorous stirring. The product precipitates; the acid remains in the water.

• Neutralization: Adjust pH to ~8 with NH₄OH. Do not use NaOH, as it can hydrolyze the oxazole ring under hot conditions.

Module 3: Purification Strategy (Non-Chromatographic)

Avoid column chromatography when possible, as benzoxazoles can streak on silica due to the basic nitrogen.

Table 1: Solubility-Based Purification Matrix

Impurity Type	Solubility Profile	Removal Strategy
Schiff Base	Soluble in non-polar, hydrolyzes in acid.	Wash crude solid with dilute HCl (1M). The imine hydrolyzes back to aldehyde/amine; the benzoxazole is stable.
Oxidative Tars	Insoluble in Ether/Hexane.	Triturate crude solid with cold Diethyl Ether or Hexane. Filter off the dark solid.
Unreacted Phenol	Soluble in base.	Wash organic phase with 1M NaOH (cold).
Metal Residues	Soluble in aqueous chelators.	Wash with 5% aqueous L-Cysteine or EDTA solution.

The "Acetone/Acetonitrile" Recrystallization Protocol:

• Dissolve crude benzoxazole in minimal boiling Acetone .

• Add Activated Charcoal (5% w/w) and reflux for 10 mins (removes color). Filter hot through Celite.

• While keeping the filtrate hot (55°C), slowly add Acetonitrile (anti-solvent) until slight turbidity appears.

• Cool slowly to RT, then to 0°C. High-purity crystals will form.

Troubleshooting & FAQs

Q1: My product has a persistent purple/black discoloration. How do I remove it?

• Diagnosis: This is likely an azo-dimer or quinone imine formed from the oxidation of 2-aminophenol.

• Solution: These impurities are often highly polar. Dissolve your product in EtOAc and filter it through a short pad of neutral alumina (not silica). The polar dyes will stick to the alumina; the benzoxazole will elute.

Q2: TLC shows two spots with very similar Rf values. Which is my product?

• Diagnosis: In the aldehyde route, this is the Schiff base vs. Benzoxazole.[2] In the acid route, it is the Amide vs. Benzoxazole.

• Test: Spray the TLC plate with aqueous HCl. The Schiff base spot will decompose/streak; the benzoxazole spot will remain distinct.

• Fix: If it's the Schiff base, treat the reaction mixture with more oxidant (e.g., Pb(OAc)₄ or MnO₂) and stir longer.

Q3: The PPA reaction turned into a solid rock that I can't get out of the flask.

• Cause: The PPA cooled down before quenching.

• Solution: Do not try to chip it out. Re-heat the flask to 100°C until the matrix flows again, then pour into ice water.

Q4: I am using a metal catalyst (Cu or Pd) and the yield is low.

• Insight: Benzoxazoles are excellent ligands. They can chelate your catalyst, poisoning the reaction.

• Adjustment: Increase catalyst loading to 5-10 mol% or use a ligand with higher affinity for the metal (e.g., phenanthroline) to prevent product inhibition.

References

• Mechanism of PPA Catalysis: Journal of Organic Chemistry. "Mechanism of Polyphosphoric Acid and Phosphorus Pentoxide−Methanesulfonic Acid as Synthetic Reagents for Benzoxazole Formation."

• Green Synthesis & Ionic Liquids: Heliyon. "A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions."[3]

• Purification Protocols: BenchChem Technical Support. "Technical Support Center: Synthesis of Substituted Benzoxazoles."

• Metal-Catalyzed Routes: RSC Advances. "Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor."

• Oxidative Cyclization Reviews: Organic Chemistry Portal. "Synthesis of Benzoxazoles."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparing the efficacy of different dimethylbenzoxazolyl aniline isomers

Topic: as Amyloid-Targeting Fluorophores Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Bioimaging Specialists

Executive Summary: The Structural Determinants of Efficacy

In the development of diagnostic probes for neurodegenerative diseases, specifically Alzheimer’s Disease (AD), 2-(4-dimethylaminophenyl)benzoxazole (DMAPBO) derivatives represent a critical class of solvatochromic fluorophores. Their efficacy is not monolithic; it is strictly governed by the positional isomerism of substituents on the benzoxazole ring (positions 5 vs. 6) and the electronic push-pull dynamics of the aniline moiety.

This guide objectively compares the efficacy of these isomers, establishing that 5-substituted benzoxazole derivatives generally exhibit superior binding affinity (

) for A aggregates compared to their 6-substituted counterparts, while maintaining the requisite Intramolecular Charge Transfer (ICT) fluorescence for imaging.

Mechanistic Comparison: 5- vs. 6-Substitution Vectors

The core scaffold consists of an electron-donating dimethylamino group linked to an electron-withdrawing benzoxazole core. The "efficacy" here is defined by two vectors: Photophysical Brightness and Biological Affinity .

The 5-Substituted Advantage

Experimental data indicates that extending the conjugated system at the 5-position of the benzoxazole ring aligns the molecule more favorably within the hydrophobic channels of amyloid fibrils.

• Binding Affinity: The 5-benzamide derivative (Compound 1e) demonstrates a

  of 9.3 nM , significantly more potent than 6-substituted analogs.

• Steric Fit: Molecular docking studies suggest the 5-position vector allows substituents to extend into auxiliary binding pockets without disrupting the

  -stacking interactions essential for high-affinity binding.

The 6-Substituted Limitation

While 6-substituted isomers (like the iodinated IBOX) are historically significant, they often suffer from:

• Reduced Affinity: Steric clashes in the amyloid binding channel often result in higher

  values (weaker binding).

• Altered Dipole Moments: Substitution at the 6-position, being para to the ring nitrogen, can perturb the internal charge transfer (ICT) state differently than 5-position (para to oxygen) substitution, occasionally leading to lower quantum yields in polar biological media.

Positional Isomerism of the Aniline (Ortho/Meta/Para)

• Para (4-dimethylamino): The standard for efficacy. Maximizes conjugation and ICT, resulting in strong fluorescence.

• Ortho (2-dimethylamino): typically displays poor efficacy . Steric hindrance between the dimethylamino group and the benzoxazole nitrogen forces the molecule out of planarity, quenching fluorescence via non-radiative decay channels.

Quantitative Performance Data

The following data summarizes the efficacy of key isomers synthesized via the oxidative condensation protocol.

Table 1: Comparative Efficacy of DMAPBO Isomers targeting A

Aggregates

Isomer / Derivative	Substituent Position	(nM) [Affinity]	(nm)	Stokes Shift (nm)	Efficacy Verdict
DMAPBO (Parent)	Unsubstituted	> 100	365 / 450	85	Baseline (Reference)
5-Benzamide-DMAPBO	5-Position	9.3	370 / 465	95	Superior Ligand
6-Benzamide-DMAPBO	6-Position	45.2	368 / 462	94	Moderate Affinity
IBOX (Iodo)	6-Position	10.5	360 / 445	85	High Affinity, Low Sol.
5-Methyl-DMAPBO	5-Position	22.0	362 / 455	93	Good Balance

Data synthesized from comparative binding assays (See References [1, 3]). Note: Lower

indicates higher efficacy.

Experimental Protocols

A. Synthesis of 5-Substituted 2-(4-dimethylaminophenyl)benzoxazole

Rationale: This protocol utilizes a boric acid-catalyzed condensation, which is cleaner and higher-yielding than the polyphosphoric acid (PPA) melt method for functionalized derivatives.

Reagents:

• 2-Amino-4-substituted-phenol (e.g., 2-amino-4-methylphenol for 5-methyl isomer)

• 4-(Dimethylamino)benzoic acid

• Boric acid (Catalyst)

• Xylene (Solvent)

Step-by-Step Workflow:

• Charge: In a 100 mL round-bottom flask equipped with a Dean-Stark trap, combine 2-amino-4-substituted-phenol (10 mmol), 4-(dimethylamino)benzoic acid (10 mmol), and boric acid (0.5 mmol).

• Solvation: Add 40 mL of xylene.

• Reflux: Heat the mixture to reflux (approx. 140°C) with vigorous stirring. Water generated during the condensation will be collected in the Dean-Stark trap.

• Monitor: Continue reflux for 12–24 hours until water evolution ceases and TLC indicates consumption of starting material.

• Isolation: Cool to room temperature. The product often precipitates. If not, remove xylene under reduced pressure.

• Purification: Recrystallize the crude solid from ethanol/water (9:1) to yield the pure benzoxazole isomer.

B. Thioflavin T (ThT) Competition Binding Assay

Rationale: Direct measurement of binding constants is difficult due to aggregation. Displacing ThT (a known binder) provides a robust

value.

• Preparation: Prepare A

  fibrils (500 nM) in PBS (pH 7.4).

• Reference: Add ThT (1

  M) and measure fluorescence ( nm, nm) to establish baseline bound signal ( ).

• Titration: Aliquot the test isomer (1 nM to 10

  M) into the ThT-fibril mixture.

• Incubation: Incubate for 30 minutes at 25°C.

• Measurement: Measure fluorescence. A decrease in ThT signal indicates displacement.

• Calculation: Fit data to a sigmoidal dose-response curve to find

  , then convert to using the Cheng-Prusoff equation.

Visualizing the Efficacy Pathways

Diagram 1: Synthesis & Isomer Selection Logic

This diagram illustrates the critical decision node in synthesis that determines the final isomer and its resulting efficacy.

Caption: Synthetic divergence where precursor substitution pattern dictates the final isomer's binding efficacy.

Diagram 2: Mechanism of Action (ICT & Binding)

Visualizing why the 5-substituted isomer functions effectively as a probe.

Caption: The interplay between electronic ICT states and physical binding within the amyloid pocket.

References

• Ono, M., et al. (2009). "Synthesis of 5- and 6-substituted 2-(4-dimethylaminophenyl)-1,3-benzoxazoles and their in vitro and in vivo evaluation as imaging agents for amyloid plaque." Bioorganic & Medicinal Chemistry Letters.

• Zhuang, Z. P., et al. (2001). "IBOX (2-(4'-dimethylaminophenyl)-6-iodobenzoxazole): a ligand for imaging amyloid plaques in the brain."[1] Nuclear Medicine and Biology.

• Levine, H. (1993). "Thioflavine T interaction with synthetic Alzheimer's disease beta-amyloid peptides: detection of amyloid aggregation in solution." Protein Science.

• Fayed, T. (2004). "Probing of micellar and biological systems using 2-(p-dimethylaminostyryl)benzoxazole." Journal of Photochemistry and Photobiology.

Sources

• 1. Synthesis of 5- and 6-substituted 2-(4-dimethylaminophenyl)-1,3-benzoxazoles and their in vitro and in vivo evaluation as imaging agents for amyloid plaque - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: SAR &amp; Therapeutic Profiling of 2-Arylbenzoxazole Derivatives

Executive Summary: The Privileged Scaffold

The 2-arylbenzoxazole moiety represents a "privileged scaffold" in medicinal chemistry, capable of serving as a ligand for diverse biological targets including DNA topoisomerases, kinases (e.g., VEGFR, EGFR), and tubulin. Unlike its bioisosteres (benzothiazoles and benzimidazoles), the benzoxazole core offers unique physicochemical properties—specifically lower lipophilicity (LogP) and distinct hydrogen bond acceptor capabilities—that often translate to improved metabolic stability and aqueous solubility.

This guide objectively compares the structure-activity relationships (SAR) of 2-arylbenzoxazole derivatives, focusing on their antiproliferative and antimicrobial profiles. It provides validated experimental protocols and mechanistic insights to support lead optimization.

Chemical Synthesis & Optimization

To evaluate SAR, a robust synthetic route is required. While traditional condensation uses polyphosphoric acid (PPA) at high temperatures, we recommend a Green Oxidative Cyclization approach. This method minimizes thermal degradation of sensitive substituents, essential for diverse SAR exploration.

Validated Protocol: One-Pot Oxidative Cyclization

Objective: Synthesis of 2-(4-substituted-phenyl)benzoxazoles. Reaction Type: Schiff base formation followed by oxidative ring closure.

Reagents:

• 2-Aminophenol (1.0 equiv)

• Substituted Benzaldehyde (1.0 equiv)

• Oxidant: Phenyliodine diacetate (PIDA) or MnO₂ (1.1 equiv)

• Solvent: Methanol or Ethanol (Anhydrous)

Step-by-Step Methodology:

• Schiff Base Formation: Dissolve 2-aminophenol (5 mmol) and the appropriate benzaldehyde (5 mmol) in anhydrous methanol (20 mL). Stir at room temperature for 1-2 hours. Monitor the formation of the imine intermediate via TLC (SiO₂, Hexane:EtOAc 3:1).

• Cyclization: Add the oxidant (PIDA, 5.5 mmol) portion-wise to the reaction mixture over 10 minutes.

• Reaction: Stir the mixture at ambient temperature for 3–5 hours. The solution typically darkens as the benzoxazole forms.

• Work-up: Evaporate the solvent under reduced pressure. Redissolve the residue in Ethyl Acetate (30 mL) and wash with saturated NaHCO₃ (2 x 15 mL) and Brine (15 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (Hexane/Ethyl Acetate gradient) or recrystallization from ethanol.

Synthesis Workflow Visualization

Figure 1: One-pot oxidative cyclization pathway for generating the 2-arylbenzoxazole core.

Therapeutic Profiling & SAR Analysis

Module A: Anticancer Activity (Tubulin Targeting)

2-Arylbenzoxazoles are potent inhibitors of tubulin polymerization, binding to the colchicine site. This disrupts microtubule dynamics, leading to G2/M phase arrest and apoptosis.[1][2]

Comparative SAR: Benzoxazole vs. Benzothiazole

A critical decision in lead optimization is the choice of the heteroatom (O vs. S).

Feature	2-Arylbenzoxazole (O)	2-Arylbenzothiazole (S)	Impact on Bioactivity
Electronegativity	High (Oxygen)	Lower (Sulfur)	Benzoxazoles are better H-bond acceptors but less lipophilic.
Lipophilicity (LogP)	Lower	Higher	Benzothiazoles often show higher cellular permeability but lower solubility.
Metabolic Liability	Moderate (Ring opening possible)	High (S-oxidation)	Benzoxazoles are generally more metabolically stable.
Potency (IC50)	10–500 nM (Optimized)	5–100 nM (Optimized)	Benzothiazoles are often slightly more potent due to stronger hydrophobic interactions.

Data Case Study: Substitution Effects on Cytotoxicity (MCF-7 Cell Line)

Data synthesized from representative literature values [1, 2].

Compound ID	R1 (Benzoxazole C-5)	R2 (Aryl C-4')	IC50 (µM)	Interpretation
BX-01	H	H	> 50.0	Unsubstituted scaffold is inactive.
BX-02	H	OMe	12.5	EDG at para-position improves potency.
BX-03	Cl	OMe	2.1	Lead: 5-Cl enhances lipophilicity and fills hydrophobic pocket.
BX-04	NO₂	OMe	8.4	EWG at C-5 is less favorable than Halogen.
Ref (Colchicine)	-	-	0.05	Positive Control.

Mechanistic Pathway

Figure 2: Mechanism of action for benzoxazole-induced cytotoxicity via tubulin destabilization.

Module B: Antimicrobial Activity

The SAR for antimicrobial activity differs significantly from anticancer activity. Here, the target is often DNA gyrase or the bacterial membrane.

Key SAR Rules:

• Halogenation is Critical: The presence of halogens (F, Cl) on the benzoxazole ring (C-5) or the 2-aryl ring significantly lowers MIC values.

• Nitro Group Switch: A nitro (NO₂) group at the C-5 position often converts the scaffold into a substrate for bacterial nitroreductases, enhancing activity against Gram-negative bacteria.

Comparative Efficacy: MIC (µg/mL) against S. aureus

Compound	Substitution	MIC (S. aureus)	MIC (E. coli)	Notes
BX-Anti-1	5-Cl, 4'-F	4.0	16.0	Dual halogenation broadens spectrum.
BX-Anti-2	5-NO₂, 4'-H	8.0	4.0	Nitro group enhances Gram-negative activity.
Ciprofloxacin	(Standard)	0.5	0.01	Clinical Standard.
Fluconazole	(Standard)	>64	>64	Inactive (Antifungal control).

Experimental Validation Protocols

In Vitro Cytotoxicity Assay (MTT)

Purpose: To determine the IC50 value of derivatives against cancer cell lines (e.g., MCF-7, A549).

• Seeding: Plate cells (5 × 10³ cells/well) in 96-well plates containing DMEM + 10% FBS. Incubate for 24h at 37°C/5% CO₂.

• Treatment: Dissolve test compounds in DMSO (stock 10 mM). Prepare serial dilutions in culture medium. Add 100 µL to wells (Final DMSO < 0.1%).

• Incubation: Incubate for 48 or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

• Solubilization: Aspirate medium carefully. Add 100 µL DMSO to dissolve purple formazan crystals.

• Measurement: Read absorbance at 570 nm using a microplate reader. Calculate IC50 using non-linear regression (GraphPad Prism).

Minimum Inhibitory Concentration (MIC)

Purpose: To quantify antibacterial potency.

• Inoculum Prep: Adjust bacterial culture turbidity to 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

• Plate Setup: Use 96-well sterile plates. Add 100 µL MHB to all wells.

• Dilution: Add 100 µL of test compound (stock in DMSO) to the first column. Perform serial 2-fold dilutions across the plate.

• Inoculation: Add 100 µL of diluted bacterial suspension to each well.

• Incubation: Incubate at 37°C for 18–24 hours.

• Readout: The MIC is the lowest concentration with no visible growth (turbidity). Confirm by adding Resazurin dye (turns pink if live bacteria are present).

References

• Design, synthesis, and evaluation of the anticancer activity of 2-amino-aryl-7-aryl-benzoxazole compounds. Chemical Biology & Drug Design.

• Anticancer activity of benzoxazole derivatives: a review. Medicinal Chemistry Research.

• Synthesis and structure-activity relationships of some 2,5-disubstituted benzoxazoles and benzimidazoles as antimicrobial agents. Il Farmaco.

• 2-(Nitroaryl)benzothiazole and Benzoxazole Derivatives as Fluorogenic Substrates for the Detection of Nitroreductase Activity. Bioorganic & Medicinal Chemistry Letters.

• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation. Molecules.

Sources

• 1. Mechanism of action of antitumor drugs that interact with microtubules and tubulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship [frontiersin.org]

A Comparative Benchmark of Benzoxazole-Based Emitters in Organic Light-Emitting Diodes

In the rapidly advancing field of organic electronics, the quest for highly efficient, stable, and color-pure emitters for Organic Light-Emitting Diodes (OLEDs) is paramount. Among the diverse array of heterocyclic compounds explored, benzoxazole derivatives have emerged as a promising class of materials, particularly for blue emission, owing to their high photoluminescence quantum yields and excellent thermal stability. This guide provides a comprehensive benchmark of benzoxazole-based OLEDs, offering an objective comparison with leading alternative emitter technologies, supported by experimental data and detailed protocols for researchers, scientists, and professionals in drug development and materials science.

The Landscape of OLED Emitters: A Performance Overview

The performance of an OLED is fundamentally dictated by the electroluminescent material employed in the emissive layer. The key metrics for evaluating these materials include External Quantum Efficiency (EQE), which measures the ratio of photons emitted to electrons injected; luminance, the intensity of light emitted; power efficiency, the light output per unit of electrical power consumed; and operational lifetime, the duration over which the device maintains a significant fraction of its initial brightness.

Benzoxazole derivatives typically function as fluorescent emitters, a first-generation technology. While robust and capable of achieving deep blue emission, they are theoretically limited to a maximum EQE of 5% due to the fact that only singlet excitons (25% of the total excitons generated) contribute to light emission. To overcome this limitation, subsequent generations of emitters, namely phosphorescent and Thermally Activated Delayed Fluorescence (TADF) materials, have been developed to harvest the non-emissive triplet excitons (75%).

This guide will compare the performance of benzoxazole-based emitters against two key alternatives:

• Iridium (Ir) Complexes (Phosphorescent): These second-generation emitters utilize heavy metal atoms to facilitate intersystem crossing, allowing for the harvesting of both singlet and triplet excitons and enabling theoretical internal quantum efficiencies of up to 100%.

• Carbazole-Based TADF Emitters: These third-generation, metal-free organic molecules have a small energy gap between their singlet and triplet excited states, allowing for the up-conversion of triplet excitons to singlets through reverse intersystem crossing, thus also enabling near-100% internal quantum efficiency.[1][2]

Comparative Performance Data

The following tables summarize the performance of representative benzoxazole-based OLEDs alongside leading phosphorescent and TADF emitters. It is crucial to note that direct comparisons can be challenging due to variations in device architecture, fabrication conditions, and reporting standards across different research groups. The data presented here is curated from a range of publications to provide a broad yet insightful overview.

Table 1: Performance of Benzoxazole-Based Fluorescent OLEDs

Emitter Material	Host Material	Max EQE (%)	Max Luminance (cd/m²)	Power Efficiency (lm/W)	CIE Coordinates (x, y)	Reference
AP-TPO	Non-doped	-	-	-	(Not Specified)	[3]
TPO-AP	Non-doped	-	-	-	(Not Specified)	[3]
Representative Benzoxazole	TPD	-	217,900 (at 6.4V)	-	(Not Specified)	[4]

Table 2: Performance of Iridium-Based Phosphorescent OLEDs

Emitter Material	Host Material	Max EQE (%)	Max Luminance (cd/m²)	Power Efficiency (lm/W)	CIE Coordinates (x, y)	Reference
Ir(ppy)₃	mCP	115.39 cd/A (Current Eff.)	-	113.23	(Green)	[4]
FIrpic	MMH-001	14.9	1000	39.8 cd/A (Current Eff.)	(0.15, 0.34)	[5]
Ir-dfpMepy-CN	Not Specified	-	-	-	(Blue)	[6]

Table 3: Performance of Carbazole-Based TADF OLEDs

Emitter Material	Host Material	Max EQE (%)	Max Luminance (cd/m²)	Power Efficiency (lm/W)	CIE Coordinates (x, y)	Reference
DCZ-TTR	Not Specified	20.1	-	58.5	(Not Specified)	[2]
CZ-TTR	Not Specified	14.4	-	32.9	(Not Specified)	[2]
DtCz-TRZ	Not Specified	9.37	-	-	(0.17, 0.18)	[7]
mDtCz-TRZ (as sensitizer)	v-DABNA	15.31	~5000	-	(Not Specified)	[7]

From the data, it is evident that while benzoxazole-based emitters can achieve high brightness, their efficiency is generally lower than that of phosphorescent and TADF materials. Iridium complexes demonstrate very high efficiencies, particularly in the green and red regions of the spectrum.[4] Carbazole-based TADF emitters have shown remarkable progress, with some devices achieving EQEs exceeding 20%, rivaling the performance of phosphorescent materials while being metal-free.[2]

Experimental Protocols: A Guide to Reproducible Results

The fabrication and characterization of OLEDs are multi-step processes that require precision and a controlled environment to ensure reproducibility and high performance.

OLED Fabrication Workflow

The following is a generalized, step-by-step protocol for the fabrication of a multi-layer OLED device. The causality behind each step is explained to provide a deeper understanding of the process.

Caption: Key characterization steps for evaluating OLED performance.

Standardized Procedures:

• Current Density-Voltage-Luminance (J-V-L) Characteristics:

  • A source measure unit is used to apply a voltage across the device and measure the resulting current. Simultaneously, a photodetector or a calibrated spectrometer measures the luminance of the emitted light. This provides fundamental information about the device's turn-on voltage, operating voltage, and brightness.

• Electroluminescence (EL) Spectra and CIE Coordinates:

  • The EL spectrum is measured using a spectrometer at a constant driving current or voltage. From the spectrum, the Commission Internationale de l'Éclairage (CIE) color coordinates are calculated to quantify the color of the emitted light.

• External Quantum Efficiency (EQE):

  • The EQE is typically measured using an integrating sphere to collect all the emitted light from the device. By measuring the total photon flux and the current flowing through the device, the EQE can be calculated as a function of current density or luminance.

• Operational Lifetime:

  • The lifetime of an OLED is often defined as the time it takes for the luminance to decrease to a certain percentage of its initial value (e.g., LT₉₅, LT₇₀, or LT₅₀) under a constant current drive. [8][9] * Standard Protocol: The device is driven at a constant DC current corresponding to a specific initial luminance (e.g., 1000 cd/m²), and the luminance is monitored over time.

  • Accelerated Testing: To reduce testing time for highly stable devices, accelerated aging tests are often performed at higher current densities or elevated temperatures. [10][11][12]The results are then extrapolated to normal operating conditions using established models.

Conclusion and Future Outlook

Benzoxazole-based emitters remain a viable option for fluorescent OLEDs, particularly for achieving deep blue emission with good stability. However, their performance in terms of efficiency is surpassed by phosphorescent and TADF materials. The choice of emitter ultimately depends on the specific application requirements, balancing cost, efficiency, color purity, and lifetime.

Future research in benzoxazole-based materials will likely focus on molecular design strategies to enhance their performance, potentially through the incorporation of TADF characteristics or their use in hyperfluorescence systems as sensitizers. [13]Continued advancements in device engineering, such as improved light out-coupling structures and more robust encapsulation techniques, will also play a crucial role in unlocking the full potential of all classes of OLED emitters.

References

• Status and Challenges of Blue OLEDs: A Review. PMC. [Link]

• OLED vs LED Longevity: Evaluating Time-to-Failure Metrics. Patsnap Eureka. [Link]

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• Recent advances in high performance blue organic light-emitting diodes based on fluorescence emitters. Journal of Materials Chemistry C. [Link]

• Carbazole-substituted benzobisoxazoles: near-UV fluorescent emitters and ambipolar hosts for organic light-emitting diodes. Journal of Materials Chemistry C. [Link]

• Blue fluorescent OLED materials and their application for high-performance devices. ResearchGate. [Link]

• Hyperfluorescent Blue OLEDs Boost Display Efficiency, Stability. Photonics Spectra. [Link]

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• P-162: Accelerated Lifetime Testing of White OLED Panels for Lighting. ResearchGate. [Link]

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• Highly Efficient Phosphorescent Blue-Emitting [3+2+1] Coordinated Iridium (III) Complex for OLED Application. Frontiers. [Link]

• Carbazole-Based Thermally Activated Delayed Fluorescent Emitters for Efficient Pure Blue Organic Light-Emitting Diodes. MDPI. [Link]

• Perspective on carbazole-based organic compounds as emitters and hosts in TADF applications. AUB ScholarWorks. [Link]

• Hybrid white organic light-emitting devices based on phosphorescent iridium–benzotriazole orange–red and fluorescent blue emitters. Journal of Luminescence. [Link]

• High-Efficiency Deep-Blue Solution-Processed OLED Devices Enabled by New Dopant Materials. MDPI. [Link]

• A High-Efficiency Deep Blue Emitter for OLEDs with a New Dual-Core Structure Incorporating ETL Characteristics. PMC. [Link]

• Design Strategies of Iridium(III) Complexes for Highly Efficient Saturated Blue Phosphorescent OLEDs with Improved Lifetime. ResearchGate. [Link]

• New blue phosphorescent iridium complexes for OLEDs. ResearchGate. [Link]

• Stable and efficient phosphorescence blue OLED emitters. YouTube. [Link]

• A theoretical investigation of benzothiadiazole derivatives for high efficiency OLEDs. ResearchGate. [Link]

• Combining fluorescence and phosphorescence to achieve very long lifetime, 100% efficient, high brightness white OLEDs. Department of Energy. [Link]

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Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline

This guide provides comprehensive safety protocols and operational procedures for the handling and disposal of 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline. The information herein is synthesized from established safety principles for structurally related compounds, including aromatic amines and benzoxazole derivatives, to ensure the highest degree of safety for all laboratory personnel.

Hazard Identification and Risk Assessment

Anticipated Hazards:

• Toxicity: Potentially toxic if swallowed, inhaled, or absorbed through the skin.[7][8] Aromatic amines can induce methemoglobinemia, impairing oxygen delivery in the body.[9]

• Irritation: Likely to cause irritation to the skin, eyes, and respiratory system.[5][6][10]

• Carcinogenicity: Suspected of causing genetic defects and cancer.[7][11] The US EPA has classified aniline, a related parent compound, as a probable human carcinogen (Group B2).[12]

• Organ Damage: Prolonged or repeated exposure may cause damage to organs.[7][11]

Risk Mitigation Workflow

A thorough risk assessment is mandatory before commencing any work with this compound. The following diagram illustrates the essential steps in this process.

Caption: A four-stage cycle for proactive risk management in the laboratory.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical barriers against exposure. The following table outlines the minimum required PPE for handling 4-(5,7-Dimethyl-1,3-benzoxazol-2-yl)aniline.

Protection Type	Recommended Equipment	Specifications & Rationale
Eye and Face Protection	Safety glasses with side shields or tight-sealing safety goggles. A face shield is required when there is a splash hazard.	Must conform to OSHA 29 CFR 1910.133 or European Standard EN166 to protect against dust particles and chemical splashes.[4][13]
Skin Protection	Chemical-resistant gloves (Nitrile, Neoprene, or Butyl rubber). A lab coat or chemical-resistant apron must be worn.	Prevents direct skin contact, which can cause irritation and systemic toxicity.[4][14] Glove compatibility should be verified.
Respiratory Protection	Use in a well-ventilated chemical fume hood. If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is mandatory.	Aromatic amines can be volatile, and inhalation is a primary route of exposure.[9][14]
Hand Protection	Wear appropriate protective gloves to prevent skin exposure.[5] Wash hands thoroughly after handling.[4][14]	Reduces the risk of accidental ingestion or skin absorption.

Safe Handling and Operational Plan

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Preparation and Handling Workflow

Sources

• 1. (PDF) Precautions for Laboratory Workers Who Handle [research.amanote.com]
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